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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991

Technical Support Center: Safe Handling of
Pigment Red 112

This technical support center provides essential health and safety information for researchers,
scientists, and drug development professionals working with Pigment Red 112 (C.I. 12370).
The following troubleshooting guides and frequently asked questions (FAQs) address common
concerns and potential issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards associated with Pigment Red 1127

Al: Pigment Red 112 is primarily associated with skin and eye irritation, allergic skin reactions,
and respiratory irritation.[1][2] It may be harmful if swallowed, potentially causing stomach
discomfort.[1]

Q2: Is Pigment Red 112 considered carcinogenic?

A2: Current toxicological information does not list Pigment Red 112 as a carcinogen by major
regulatory bodies like IARC, NTP, or OSHA.[1][2] However, as an azo dye, it's important to
handle it with care, as some azo dyes can break down into carcinogenic aromatic amines.[3][4]

[5]16]

Q3: What are the immediate first aid measures in case of exposure?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b035991?utm_src=pdf-interest
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170314/14894622458030943.pdf
https://aksci.com/sds/V0984_SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894622458030943.pdf
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170314/14894622458030943.pdf
https://aksci.com/sds/V0984_SDS.pdf
https://www.testinglab.com/en-14362-textile-dye-safety-testing-of-azo-compounds
https://www.qima.vn/testing/textile-reach-azo-laboratory
https://www.hqts.com/azo-dye-test-a-guide-to-the-compliance-for-importers/
https://www.laboratuvar.com/en/tekstil-testleri/kimyasal-ve-ekolojik-testler/yasakli-azo-boyar-maddeler-pamuk-ve-polyester-haric-sentetikler
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: The following are immediate first aid recommendations:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention immediately.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and plenty of water. If skin irritation or a rash develops, seek medical help.[1][7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[1][2]

Q4: What personal protective equipment (PPE) is mandatory when handling Pigment Red

1127

A4: To minimize exposure, the following PPE is required:

Respiratory Protection: An approved respirator should be worn, especially when handling the
powder form or in poorly ventilated areas.[1]

Eye Protection: Chemical safety goggles or glasses with side shields are necessary to
prevent eye contact.[2][8]

Hand Protection: Chemical-resistant gloves (e.g., rubber, neoprene) are essential to prevent
skin contact.[1][9]

Body Protection: A lab coat or other protective clothing should be worn to minimize skin
exposure.[1]

Q5: How should | properly store Pigment Red 1127

A5: Store Pigment Red 112 in a tightly sealed, light-resistant container in a cool, dry, and well-
ventilated area.[1] Keep it away from incompatible materials such as strong oxidizing and
reducing agents.[1]

Q6: What is the proper procedure for disposing of Pigment Red 112 waste?
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A6: Dispose of Pigment Red 112 waste in accordance with local, state, and federal

regulations. It should be treated as a chemical waste and disposed of in a designated, sealed

container.[7][10]

Troubleshooting Guide

Issue/Observation

Potential Cause

Recommended Action

Skin rash or irritation after

handling the pigment.

Allergic reaction or direct skin

contact without proper PPE.

Immediately wash the affected
area with soap and water.
Seek medical advice. Review
and reinforce proper glove and

protective clothing usage.[1][7]

Eye redness or irritation.

Accidental eye exposure to the

pigment powder.

Immediately flush eyes with
water for at least 15 minutes.
Seek prompt medical attention.
Ensure safety goggles are
worn correctly during all

handling procedures.[1][2]

Respiratory discomfort or

coughing.

Inhalation of airborne pigment

particles.

Move to an area with fresh air.
If symptoms persist, seek
medical attention. Always
handle the powder in a
chemical fume hood or a well-
ventilated area and use

respiratory protection.[1][2]

Spill of Pigment Red 112

powder.

Improper handling or container

failure.

Evacuate the immediate area.
Wear appropriate PPE,
including a respirator. Carefully
sweep or vacuum the spilled
material into a designated
waste container. Avoid creating
dust clouds.[1]

Quantitative Health and Safety Data
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Parameter Value Species Reference
Acute Oral Toxicity

> 5000 mg/kg Rat (female) [71[8]
(LD50)
Acute Dermal Toxicity

> 5000 mg/kg Rat (male) [7118]

(LD50)

Experimental Protocols

Standard Protocol for Handling and Weighing Pigment

Red 112

e Preparation:

o Ensure the work area (e.g., chemical fume hood, ventilated balance enclosure) is clean

and uncluttered.

o Don all required PPE: lab coat, chemical safety goggles, and appropriate gloves.

o Have a designated waste container ready for any contaminated materials.

e Handling:

o Retrieve the Pigment Red 112 container from its storage location.

o Perform all manipulations that may generate dust within a chemical fume hood or a

ventilated enclosure.

o To weigh the powder, use a tared weigh boat or paper.

o Carefully scoop the desired amount of pigment using a clean spatula. Avoid any sudden

movements that could create airborne dust.

e Post-Handling:

o Securely close the primary container of Pigment Red 112.
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o Clean any residual pigment from the spatula and work surface using a damp cloth or
towel, and dispose of it in the designated waste container.

o Remove PPE in the correct order to avoid self-contamination.

o Wash hands thoroughly with soap and water.

Emergency Spill Response Protocol

e Immediate Actions:
o Alert others in the immediate vicinity of the spill.

o If the spill is large or in a poorly ventilated area, evacuate the lab and notify the
appropriate safety personnel.

o Spill Containment and Cleanup (for small, manageable spills):
o Ensure you are wearing the appropriate PPE, including a respirator.

o Gently cover the spill with an absorbent material to prevent the powder from becoming
airborne.

o Carefully sweep the material into a dustpan and place it in a clearly labeled, sealed waste
container.

o Clean the spill area with a wet cloth, and dispose of all cleaning materials in the hazardous
waste container.

e Reporting:

o Report the incident to your laboratory supervisor and the relevant safety officer, detailing
the substance, quantity, and cleanup procedure.

Visualizations
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Caption: Workflow for safe handling and emergency response for Pigment Red 112.
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Caption: Exposure routes, symptoms, and first aid responses for Pigment Red 112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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